4-{5-[1-(3-chlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[1-(3-chlorophenoxy)ethyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H12ClN3O2/c1-10(20-13-4-2-3-12(16)9-13)15-18-14(19-21-15)11-5-7-17-8-6-11/h2-10H,1H3
• InChI Key: OLRKPTWUWFDQHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=NC=C2)OC3=CC(=CC=C3)Cl
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

4-{5-[1-(3-chlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of 4-{5-[1-(3-chlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of protein kinase C (PKC), which is an enzyme that regulates various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory effects by inhibiting the activity of COX-2. It has also been found to exhibit anti-cancer effects by inhibiting the growth of cancer cells. Additionally, this compound has been found to exhibit anti-microbial effects by inhibiting the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

4-{5-[1-(3-chlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine has several advantages for lab experiments. This compound is relatively easy to synthesize and is readily available. It also exhibits a wide range of biological activities, which make it an attractive candidate for various research studies. However, this compound also has some limitations for lab experiments. It has been found to exhibit some toxicity at high concentrations, which may limit its use in certain studies.

Future Directions

There are several future directions for the research on 4-{5-[1-(3-chlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine. One potential direction is to study the compound's potential use as a molecular probe for various biological processes. Another potential direction is to study the compound's potential use in the treatment of various diseases, such as cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Scientific Research Applications

4-{5-[1-(3-chlorophenoxy)ethyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a molecular probe for various biological processes.